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Bupirimate Residue Decline Data

The table below summarizes the quantitative data on bupirimate's degradation rate and half-life under

different conditions.

Environmental Condition
/ Matrix

Degradation Rate
Constant

Half-Life
Notes / Experimental
Conditions

Atmosphere (on quartz

surface) [1] [2]

➤ Reaction with OH

radicals

(1.06 ± 0.87) × 10⁻¹²

cm³/molecule/s

~2.4 days Represents persistence on

atmospheric particles.

➤ Reaction with Ozone (5.4 ± 0.3) × 10⁻²⁰

cm³/molecule/s

Several

months

Represents persistence on

atmospheric particles.

Cucumber Field (in

different regions) [3]

➤ Liaoning, China - 0.57 days

(13.7 hours)

Dissipation rate >90% after 1

day.
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Environmental Condition
/ Matrix

Degradation Rate
Constant

Half-Life
Notes / Experimental
Conditions

➤ Guizhou, China - 0.76 days

(18.2 hours)

Dissipation rate >90% after 3

days.

➤ Shandong, China - 0.91 days

(21.8 hours)

Dissipation rate >90% after 3

days.

➤ Jiangsu, China - 1.39 days

(33.4 hours)

Dissipation rate >90% after 5

days.

Detailed Experimental Protocols

Here is a detailed breakdown of the key methodologies used in the studies cited above.

Atmospheric Degradation Kinetics [1] [2]

Objective: To determine the heterogeneous reaction kinetics of bupirimate with OH radicals and

ozone when adsorbed on a surface simulating atmospheric dust (quartz).
Procedure:

Bupirimate was deposited on the inner surface of a cylindrical photochemical reactor.
OH Radical Reaction: A relative rate method was used. The decay of bupirimate was

measured relative to the decay of two reference compounds (terbuthylazine and CPMPM) with
known OH rate constants.

Ozone Reaction: An absolute rate method was used. The decay of bupirimate was measured
under a constant flow of ozone.

The reactions were interpreted using both the Surface Layer Reaction (SLR) and Gas-
Surface Reaction (GSR) models.

Analysis: The concentration of bupirimate and reference compounds was monitored using UV-VIS
spectroscopy as they crossed the reactor.

Field Dissipation Study in Cucumbers [3]

Objective: To investigate the dissipation behavior and terminal residues of bupirimate and its

metabolite (ethirimol) in cucumber crops under real field conditions.
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Field Trial:
Sample Collection: Cucumber samples were collected from 12 different field sites across
China. To study dissipation, samples were taken at intervals of 2 hours and 1, 3, 5, 7, 10, and

14 days after the final application of a 25% bupirimate microemulsion.
Sample Preparation: The QuEChERS method was employed. Homogenized cucumber

samples were extracted with acetonitrile and purified using a mixture of 50 mg PSA and 20 mg
GCB to remove pigments and other matrix interferences.

Chemical Analysis:
Instrument: Ultrahigh-performance liquid chromatography-tandem mass spectrometry (UPLC-

MS/MS).
Linearity: The method showed a good linear relationship in the range of 0.001–0.5 mg/L for

both bupirimate and ethirimol.
Recovery and Sensitivity: Average recoveries ranged from 95.2% to 98.7%, with a limit of

quantification (LOQ) of 0.01 mg/kg.

Experimental Workflow for Field Dissipation Studies

The diagram below outlines the key stages involved in determining pesticide residue decline in crops, as

performed in the cited research [3].
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Field Trial Setup

Pesticide Application
(25% Bupirimate ME)

Sample Collection
(Pre-determined intervals: 0, 1, 3, 5, 7... days)

Laboratory Sample Prep
(Homogenization + QuEChERS)

Instrumental Analysis
(UPLC-MS/MS)

Data Processing &
Kinetic Modeling

(e.g., Half-life calculation)

Report Residue
Decline Pattern

Click to download full resolution via product page

Key Factors Influencing Degradation

The studies highlight several critical factors that affect how quickly bupirimate residues decline:
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Geographical Location and Climate: The varying half-lives in cucumbers across different Chinese

provinces indicate that local environmental factors like temperature, sunlight (UV radiation), and soil
type significantly influence the degradation speed [3].

Presence of Metabolites: Bupirimate degrades into other compounds, primarily ethirimol. For a
complete risk assessment, it is necessary to monitor the parent compound and its metabolites, as the

latter may also pose dietary risks [3] [4].
Environmental Matrix: Bupirimate degrades much faster on the surface of plants (half-life of hours

to days) than when adsorbed on particulate matter in the atmosphere (half-life of days to months).
This underscores that residue behavior is highly matrix-dependent [1] [3] [2].

Future Research Directions

To build a more complete comparison guide, further research could focus on:

Systematic Studies: Conducting controlled studies that directly compare degradation rates in the
same crop under different, measured conditions (e.g., varying humidity, temperature, and light

exposure).
Transformation Products: Further investigation into the identity, toxicity, and persistence of other

potential transformation products beyond ethirimol [5].
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To cite this document: Smolecule. [bupirimate residue decline pattern in different environmental

conditions]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b522277#bupirimate-residue-decline-pattern-in-different-

environmental-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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